Cas no 899965-14-1 (N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899965-14-1
• MF: C₁₈H₁₆ClFN₄O
• MW: 358.797245979309
• CID: 5440144
• Update Time: 2025-06-13

N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyltriazole-4-carboxamide
• N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H16ClFN4O/c1-10-5-7-14(9-15(10)20)24-12(3)17(22-23-24)18(25)21-16-8-13(19)6-4-11(16)2/h4-9H,1-3H3,(H,21,25)
• InChI Key： ACERNTSMQINMTF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(F)=C2)C(C)=C(C(NC2=CC(Cl)=CC=C2C)=O)N=N1

Additional information on N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Research Briefing on N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 899965-14-1)

In recent years, the compound N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS: 899965-14-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole-based small molecule has demonstrated promising pharmacological properties, particularly in the context of targeted therapies. The compound's unique structural features, including the chloro- and fluoro-substituted aromatic rings, contribute to its bioactivity and selectivity, making it a subject of intensive investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's biological effects. One key area of research involves its potential as an inhibitor of specific kinase pathways implicated in inflammatory and oncogenic processes. Preliminary in vitro assays have shown that the compound exhibits high binding affinity to certain kinase targets, with IC50 values in the low micromolar range. These findings suggest its utility as a lead compound for further optimization in drug development programs.

In addition to its kinase inhibitory activity, N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been explored for its anti-proliferative effects in various cancer cell lines. Recent data indicate that the compound induces apoptosis and cell cycle arrest in a dose-dependent manner, particularly in solid tumor models. These effects are believed to be mediated through the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades, although further mechanistic studies are warranted to confirm these observations.

Another notable aspect of this compound is its pharmacokinetic profile. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable oral bioavailability and metabolic stability in rodent models. These characteristics, combined with its demonstrated efficacy in disease-relevant models, position the compound as a promising candidate for further translational research.

Despite these encouraging findings, challenges remain in the development of N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide as a therapeutic agent. Current research efforts are directed toward addressing issues such as selectivity optimization, potential off-target effects, and formulation development. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, the growing body of research on N-(5-chloro-2-methylphenyl)-1-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide underscores its potential as a versatile scaffold for drug discovery. Continued investigation into its mechanism of action, structural optimization, and therapeutic applications will be critical in realizing its full potential in the treatment of various diseases. This compound represents an exciting frontier in chemical biology and warrants close monitoring as new data emerge from ongoing studies.